Bis{4-[(2-nitrophenyl)carbamoyl]phenyl} benzene-1,4-dicarboxylate

• Molecular Formula: C34H22N4O10
• Molecular Weight: 646.6 g/mol
• IUPAC Name: bis[4-[(2-nitrophenyl)carbamoyl]phenyl] benzene-1,4-dicarboxylate
• InChI: InChI=1S/C34H22N4O10/c39-31(35-27-5-1-3-7-29(27)37(43)44)21-13-17-25(18-14-21)47-33(41)23-9-11-24(12-10-23)34(42)48-26-19-15-22(16-20-26)32(40)36-28-6-2-4-8-30(28)38(45)46/h1-20H,(H,35,39)(H,36,40)
• InChI Key: BCZMGYMLQNLQRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)C(=O)OC4=CC=C(C=C4)C(=O)NC5=CC=CC=C5[N+](=O)[O-])[N+](=O)[O-]

Description

Bis{4-[(2-nitrophenyl)carbamoyl]phenyl} benzene-1,4-dicarboxylate is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features two nitrophenyl groups attached to a central benzene ring through carbamoyl linkages, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis{4-[(2-nitrophenyl)carbamoyl]phenyl} benzene-1,4-dicarboxylate typically involves multi-step organic reactions. One common method includes the reaction of 4-nitrophenyl isocyanate with benzene-1,4-dicarboxylic acid under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a catalyst like triethylamine to facilitate the formation of the carbamate linkage .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of high-purity reagents and stringent reaction controls are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

Bis{4-[(2-nitrophenyl)carbamoyl]phenyl} benzene-1,4-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The nitro groups can be reduced to amines using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The aromatic rings can participate in electrophilic aromatic substitution reactions, such as nitration or halogenation.

Hydrolysis: The carbamate linkages can be hydrolyzed under acidic or basic conditions to yield the corresponding amines and carboxylic acids.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium on carbon (Pd/C)

Substitution: Nitric acid for nitration, halogens (Cl2, Br2) for halogenation

Hydrolysis: Hydrochloric acid (HCl) or sodium hydroxide (NaOH)

Major Products Formed

Reduction: Amino derivatives of the original compound

Substitution: Nitro or halogen-substituted derivatives

Hydrolysis: Corresponding amines and carboxylic acids

Scientific Research Applications

Bis{4-[(2-nitrophenyl)carbamoyl]phenyl} benzene-1,4-dicarboxylate has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and polymers.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with various biomolecules.

Medicine: Explored for its potential use in drug delivery systems and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of Bis{4-[(2-nitrophenyl)carbamoyl]phenyl} benzene-1,4-dicarboxylate involves its interaction with specific molecular targets. The nitrophenyl groups can participate in electron transfer reactions, while the carbamate linkages can form hydrogen bonds with biological molecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Bis(4-nitrophenyl) carbonate: Similar in structure but with carbonate linkages instead of carbamate.

Dibutyl terephthalate: Contains a benzene-1,4-dicarboxylate core but with butyl ester groups instead of nitrophenyl carbamoyl groups.

Uniqueness

Bis{4-[(2-nitrophenyl)carbamoyl]phenyl} benzene-1,4-dicarboxylate is unique due to its combination of nitrophenyl and carbamate functionalities, which confer distinct chemical reactivity and potential for diverse applications. Its ability to undergo multiple types of chemical reactions and interact with biological molecules makes it a valuable compound for research and industrial purposes.